Cas no 478511-21-6 (Cytidine-5',5'-C-d2(9CI))

Cytidine-5',5'-C-d2(9CI) structure
Cytidine-5',5'-C-d2(9CI) structure
Product Name:Cytidine-5',5'-C-d2(9CI)
CAS No:478511-21-6
MF:C9H13N3O5
MW:243.216622114182
CID:328652
PubChem ID:596
Update Time:2025-04-19

Cytidine-5',5'-C-d2(9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine-5',5'-C-d2(9CI)
    • [5',5''-2H2]CYTIDINE
    • CHEMBL78
    • [2'-13C]CYTIDINE
    • Cytarabine-13C3
    • SY004943
    • HMS3428O03
    • .beta.-Cytosine arabinoside
    • NSC-249004
    • Cytidine-5,6-d2
    • AC 1075
    • SY005417
    • 1.beta.-D-Arabinosylcytosine
    • L001298
    • 4-Amino-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
    • cytidine-1'-13C
    • Iretin
    • Cytosine .beta.-D-arabinoside
    • 4-Amino-1-.beta.-d-arabinofuranosyl-2(1H)-pyrimidinone
    • 1-.beta.-D-Arabinofuranosylcytosine
    • SR-01000597029-1
    • 1-Arabinofuranosylcytosine
    • 40632-25-5
    • NCGC00094638-04
    • AB01273973-01
    • SMR001549941
    • NSC 63878
    • CYTARABINE, Cytarabine (Cytosine 1-b-D-arabinofuranoside), CYTIDINE
    • .beta.-Arabinosylcytosine
    • Cytosine-beta-D-arabinofuranoside
    • 4-amino-1-pentofuranosylpyrimidin-2(1H)-one
    • Cytosine-.beta.-D-arabinofuranoside
    • UHDGCWIWMRVCDJ-UHFFFAOYSA-N
    • 1-.beta.-D-Ribofuranosylcytosine
    • 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
    • NSC287459
    • 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one
    • Oprea1_858801
    • 1.beta.-Arabinofuranasylcytosine
    • FT-0624315
    • Cytosar
    • U 19920
    • AKOS001590380
    • .beta.-D-Arabinosylcytosine
    • Cytosine, 1-.beta.-D-arabinosyl-
    • NCI-C04728
    • SR-01000597029
    • Cytosine arabinose
    • 1.beta.-D-Arabinofuranosylcytosine
    • Cytosine, 1-.beta.-D-ribofuranosyl-
    • Cytosine beta-D-arabinofuranoside;Cytosine Arabinoside;Ara-C
    • SMP2_000209
    • Cytosine, 1-.beta.-D-arabinofuranosyl-
    • Cytosine beta-D-arabinofuranoside hydrochloride;Cytosine Arabinoside hydrochloride;Ara-C hydrochloride
    • NCGC00094638-03
    • WLN: T6NVNJ DZ A-BT5OTJ CQ DQ E1Q
    • Arabinosylcytosine
    • 1-.beta.-D-Arabinofaranosylcytosine
    • ChemDiv1_027335
    • MolMap_000003
    • Cytosine beta-D-riboside;Cytosine-1-beta-D-ribofuranoside
    • 4-Amino-1.beta.-D-ribofuranosyl-2(1H)-pyrimidinone
    • NCGC00094638-02
    • 688007-26-3
    • U-19920 A
    • Cytarabin
    • HMS664K11
    • NCGC00015258-04
    • NCI60_012951
    • 4-Amino-1-.beta.-D-arabinofuranosyl-2(1H)-pyrimidinon
    • NCGC00094638-01
    • NSC249004
    • AS-12090
    • 478511-21-6
    • MLS002702869
    • DTXSID80859078
    • HMS3393K19
    • Cylocide
    • Oprea1_593929
    • FT-0624314
    • FT-0774114
    • NCGC00015258-02
    • 4-Amino-1-arabinofuranosyl-2-oxo-1,2-dihydropyrimidine
    • NCGC00015258-03
    • Cytosine-1-.beta.-D-arabinofuranoside
    • SCHEMBL149563
    • 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • AKOS017259253
    • 1.beta.-D-Ribofuranosylcytosine
    • NSC20258
    • EN300-1073140
    • HMS3371G12
    • CHX-3311
    • 1-.beta.-Arabinofuranosylcytosine
    • HMS3655P13
    • NCGC00015258-05
    • 1-.beta.-D-Arabinofuranosyl-4-amino-2(1H)pyrimidinone
    • 2(1H)-Pyrimidinone, 4-amino-1.beta.-D-ribofuranosyl-
    • 2(1H)-Pyrimidinone, 4-amino-1-.beta.-D-ribofuranosyl-
    • 2(1H)-Pyrimidinone, 4-amino-1.beta.-D-arabinofuranosyl-
    • 1.beta.-Ribofuranosylcytosine
    • AC-1075
    • Cytosine-.beta.-arabinoside
    • Arabinofuranosylcytosine
    • .beta.-D-Ribofuranoside, cytosine-1
    • Cytosine, .beta.-D-arabinoside
    • MLS003389283
    • DB-124991
    • Alexan
    • 4-amino-1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
    • alpha-Cytidine
    • BBL028243
    • DA-72509
    • STK391124
    • 4-amino-1-ss-D-arabinofuranosyl-2(1H)pyrimidinone-13C3; Cytosine-ss-D-arabinofuranoside-13C3;
    • ALBB-021997
    • Inchi: 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)
    • InChI Key: UHDGCWIWMRVCDJ-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 243.08552052g/mol
  • Monoisotopic Mass: 243.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 129Ų

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